![molecular formula C12H11ClN4O3S B4724097 5-chloro-N-(4-methyl-2-pyridinyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide](/img/structure/B4724097.png)
5-chloro-N-(4-methyl-2-pyridinyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide
Overview
Description
5-chloro-N-(4-methyl-2-pyridinyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide, also known as MLN8054, is a small molecule inhibitor that targets the Aurora A kinase. Aurora A kinase is a protein that plays a critical role in cell division and is often overexpressed in cancer cells. MLN8054 has shown promising results in preclinical studies and has the potential to be used as a therapeutic agent in cancer treatment.
Mechanism of Action
5-chloro-N-(4-methyl-2-pyridinyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide targets the Aurora A kinase, which is a protein that plays a critical role in cell division. Aurora A kinase is overexpressed in cancer cells and is associated with tumor growth and progression. 5-chloro-N-(4-methyl-2-pyridinyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide inhibits the activity of Aurora A kinase, which leads to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
5-chloro-N-(4-methyl-2-pyridinyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide has been shown to have several biochemical and physiological effects. In vitro studies have shown that 5-chloro-N-(4-methyl-2-pyridinyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide inhibits the phosphorylation of histone H3, which is a marker of mitotic progression. 5-chloro-N-(4-methyl-2-pyridinyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide also induces the formation of abnormal mitotic spindles, which leads to cell cycle arrest and apoptosis. In vivo studies have shown that 5-chloro-N-(4-methyl-2-pyridinyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide inhibits tumor growth and prolongs survival in animal models of cancer.
Advantages and Limitations for Lab Experiments
5-chloro-N-(4-methyl-2-pyridinyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide has several advantages for lab experiments. It is a potent and selective inhibitor of Aurora A kinase, which makes it a valuable tool for studying the role of Aurora A kinase in cancer biology. 5-chloro-N-(4-methyl-2-pyridinyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide has also been shown to have low toxicity in animal models, which makes it a good candidate for further development as a therapeutic agent. However, 5-chloro-N-(4-methyl-2-pyridinyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide has some limitations for lab experiments. It is a small molecule inhibitor, which means that it may have off-target effects on other proteins. 5-chloro-N-(4-methyl-2-pyridinyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide also has limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for research on 5-chloro-N-(4-methyl-2-pyridinyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide. One direction is to further study the mechanism of action of 5-chloro-N-(4-methyl-2-pyridinyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide and its effects on other proteins in the cell cycle pathway. Another direction is to investigate the potential of 5-chloro-N-(4-methyl-2-pyridinyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide as a therapeutic agent in combination with other drugs or therapies. Additionally, further preclinical studies are needed to evaluate the safety and efficacy of 5-chloro-N-(4-methyl-2-pyridinyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide in animal models of cancer. Overall, 5-chloro-N-(4-methyl-2-pyridinyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide has shown promising results in preclinical studies and has the potential to be developed as a therapeutic agent for cancer treatment.
Scientific Research Applications
5-chloro-N-(4-methyl-2-pyridinyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide has been extensively studied in preclinical models of cancer. In vitro studies have shown that 5-chloro-N-(4-methyl-2-pyridinyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. In vivo studies have shown that 5-chloro-N-(4-methyl-2-pyridinyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide inhibits tumor growth and prolongs survival in animal models of cancer.
properties
IUPAC Name |
5-chloro-N-(4-methylpyridin-2-yl)-2-methylsulfonylpyrimidine-4-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClN4O3S/c1-7-3-4-14-9(5-7)16-11(18)10-8(13)6-15-12(17-10)21(2,19)20/h3-6H,1-2H3,(H,14,16,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NURSSYDTLMMDBV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)NC(=O)C2=NC(=NC=C2Cl)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClN4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.76 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.